![molecular formula C9H8N2S2 B5637456 2-cyano-3-(3-methyl-2-thienyl)-2-propenethioamide](/img/structure/B5637456.png)
2-cyano-3-(3-methyl-2-thienyl)-2-propenethioamide
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Overview
Description
Synthesis Analysis
The synthesis of thiophene derivatives, closely related to 2-cyano-3-(3-methyl-2-thienyl)-2-propenethioamide, involves reactions with various nucleophilic reagents leading to the formation of products by substitution. For instance, the treatment with hydrochloric acid of certain thiophene derivatives can yield thieno-indole derivatives, showcasing the versatility of thiophene chemistry in synthesis processes (Kisaki et al., 1974).
Molecular Structure Analysis
Molecular structure analysis is pivotal in understanding the properties and reactivity of a compound. Studies on polyfunctional thiophene derivatives have provided insights into the optoelectronic properties related to their molecular structure. For example, photophysical properties are significantly influenced by the molecular structure, as demonstrated through experimental and computational investigations of thiophene derivatives (Lugovik et al., 2017).
Chemical Reactions and Properties
Thiophene compounds can undergo a variety of chemical reactions, highlighting their chemical properties. For example, the reaction with dimethyl acetylenedicarboxylate, methyl propiolate, and N-phenylmaleimide is regio- and stereoselective, producing thiopyrans (Deryabina et al., 2005).
Physical Properties Analysis
The physical properties of thiophene derivatives, such as solubility, melting points, and photoluminescence, can be significantly affected by their molecular structure. For instance, novel copolymers containing thiophene units have been studied for their photophysical, electrochemical, and electroluminescent properties, which are crucial for applications in optoelectronic devices (Výprachtický et al., 2017).
Chemical Properties Analysis
The chemical properties, including reactivity and stability, are central to the utility of thiophene derivatives. Reactions of thiophene derivatives with various reagents lead to a wide range of products, demonstrating the compound's versatile chemical behavior. These reactions can result in the formation of heterocyclic compounds, dyes, and other functional materials, highlighting the chemical diversity and potential applications of thiophene-based compounds (Ho & Wang, 1995).
properties
IUPAC Name |
(Z)-2-cyano-3-(3-methylthiophen-2-yl)prop-2-enethioamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N2S2/c1-6-2-3-13-8(6)4-7(5-10)9(11)12/h2-4H,1H3,(H2,11,12)/b7-4- |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PUDLVUQLXVKPKQ-DAXSKMNVSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC=C1)C=C(C#N)C(=S)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=C(SC=C1)/C=C(/C#N)\C(=S)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8N2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
208.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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